N-[1-[(2E)-2-[(5-nitrofuran-2-yl)methylidene]hydrazinyl]-1-oxopropan-2-yl]adamantane-1-carboxamide

• IUPAC Name: N-[1-[(2E)-2-[(5-nitrofuran-2-yl)methylidene]hydrazinyl]-1-oxopropan-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C19H24N4O5/c1-11(17(24)22-20-10-15-2-3-16(28-15)23(26)27)21-18(25)19-7-12-4-13(8-19)6-14(5-12)9-19/h2-3,10-14H,4-9H2,1H3,(H,21,25)(H,22,24)/b20-10+
• InChI Key: KIYSOOSGCKJAFD-KEBDBYFISA-N
• Canonical SMILES: CC(C(=O)NN=CC1=CC=C(O1)[N+](=O)[O-])NC(=O)C23CC4CC(C2)CC(C4)C3
• Isomeric SMILES: CC(C(=O)N/N=C/C1=CC=C(O1)[N+](=O)[O-])NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H24N4O5
• Molecular Weight: 388.4 g/mol

Description

This compound is a derivative of adamantane and nitrofuran, both of which are classes of compounds with significant biological activity. Adamantane derivatives have been used in antiviral drugs, while nitrofuran derivatives have antibacterial properties.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Compounds similar to N-[1-[(2E)-2-[(5-nitrofuran-2-yl)methylidene]hydrazinyl]-1-oxopropan-2-yl]adamantane-1-carboxamide have demonstrated potent antibacterial activity. For instance, N′-heteroarylidene-1-carbohydrazide derivatives, including those with adamantane structure, have shown antibacterial potency with minimal inhibitory concentration values ranging from 0.5 to 2.0 μg/mL. They also display moderate antifungal activity against Candida albicans (Al-Wahaibi et al., 2020).

Trypanocidal Activity

• Adamantane derivatives have been evaluated for their trypanocidal activity, which is crucial in treating diseases like Chagas disease. A study found that adamantane hydrazones, including those with nitrofuran structures, exhibited significant trypanocidal activity (Foscolos et al., 2019).

Neuroprotective Agents

• Some adamantane amines have shown multifunctional neuroprotective activity, including inhibition of N-methyl-d-aspartate receptor/ion channel, calcium channels, and nitric oxide synthase. These compounds, which share structural similarities with the query compound, could be potential multifunctional drugs in neuroprotection (Joubert et al., 2011).

Antiviral Properties

• Adamantane derivatives have also been explored for their antiviral properties, particularly against influenza viruses. For example, N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds carrying an adamantyl moiety have demonstrated inhibitory effects against influenza A and B viruses (Göktaş et al., 2012).

Antidepressant and Nootropic Agents

• The synthesis and pharmacological activity of adamantane-substituted compounds have shown promise as potential antidepressant and nootropic agents. Such compounds have exhibited dose-dependent antidepressant and nootropic activities in various tests (Thomas et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For example, many nitrofuran derivatives exert their antibacterial effects through the formation of reactive intermediates that damage bacterial DNA.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. Nitrofuran derivatives have been associated with a risk of mutagenicity.